![molecular formula C20H26N2O5 B5630954 (3aR*,9bR*)-7-methoxy-2-[(1-methylpiperidin-4-yl)carbonyl]-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrole-3a(4H)-carboxylic acid](/img/structure/B5630954.png)
(3aR*,9bR*)-7-methoxy-2-[(1-methylpiperidin-4-yl)carbonyl]-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrole-3a(4H)-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesis of complex molecules like the one often involves multiple steps, including the creation of enantiomerically pure compounds through stereoselective synthesis. For example, the synthesis of enantiomers of a related calcium antagonist demonstrated the importance of stereochemistry in the medicinal effectiveness of chemical compounds (Tamazawa et al., 1986). Such processes may involve reactions like cyclization and functional group transformations to achieve the desired molecular framework.
Molecular Structure Analysis
X-ray crystallography provides definitive information on the molecular structure, including the arrangement of atoms and the stereochemistry of the molecule. For instance, X-ray powder diffraction data has been utilized to elucidate the structure of related compounds, ensuring no detectable impurities (Qing Wang et al., 2017). Such detailed structural analysis is crucial for understanding the chemical behavior and reactivity of the compound.
Chemical Reactions and Properties
The compound's reactivity and interaction with other chemical entities are influenced by its functional groups and molecular structure. Research on similar pyrrolopyridine compounds has explored various chemical reactions, including their synthesis from different precursors and the effects of substituents on their chemical properties (C. Ohnmacht et al., 1983).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystal structure are determined by the molecular arrangement and intermolecular forces present in the compound. Studies on related molecules have shown how these properties can be assessed using techniques like X-ray crystallography to reveal the conformation of the molecule and its crystal packing (Huichun Zhu et al., 2009).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and functional group behavior, are intrinsic to the compound's molecular structure. Research on the synthesis and properties of structurally related compounds provides insight into the methodologies that can be applied to understand the chemical nature of complex molecules (W. Verboom et al., 2010).
properties
IUPAC Name |
(3aR,9bR)-7-methoxy-2-(1-methylpiperidine-4-carbonyl)-1,3,4,9b-tetrahydrochromeno[3,4-c]pyrrole-3a-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O5/c1-21-7-5-13(6-8-21)18(23)22-10-16-15-4-3-14(26-2)9-17(15)27-12-20(16,11-22)19(24)25/h3-4,9,13,16H,5-8,10-12H2,1-2H3,(H,24,25)/t16-,20-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTZWLPPNOHEPRM-OXQOHEQNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)C(=O)N2CC3C4=C(C=C(C=C4)OC)OCC3(C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCC(CC1)C(=O)N2C[C@@H]3C4=C(C=C(C=C4)OC)OC[C@@]3(C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3aR*,9bR*)-7-methoxy-2-[(1-methylpiperidin-4-yl)carbonyl]-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrole-3a(4H)-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.